![molecular formula C16H18N4O3 B2889461 N-(1-(cyclopropanecarbonyl)indolin-6-yl)-2-oxoimidazolidine-1-carboxamide CAS No. 1448121-75-2](/img/structure/B2889461.png)
N-(1-(cyclopropanecarbonyl)indolin-6-yl)-2-oxoimidazolidine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of an indoline ring, a cyclopropane ring, and a 2-oxoimidazolidine ring. The exact structure would depend on the specific arrangement and bonding of these groups.Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the specific functional groups present in the molecule. The indoline ring, for example, might undergo electrophilic substitution reactions, while the 2-oxoimidazolidine ring might be involved in nucleophilic addition reactions.Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on the specific functional groups present in the molecule. For example, the presence of the carbonyl group might make the compound polar and potentially soluble in polar solvents.Scientific Research Applications
Synthesis of Nitrogen-containing Heterocycles
Research into the synthesis of nitrogen-containing heterocycles is a significant area of interest due to their wide-ranging applications in medicinal chemistry and material science. Miyamoto and Yamazaki (1994) described the formation and structures of imidazolinones and related compounds through cyclization reactions, highlighting the diverse potential of nitrogen-containing heterocycles in synthesis and chemical reactivity (Miyamoto & Yamazaki, 1994).
Biological Activity and Anticancer Applications
A significant body of research has focused on the biological activity of compounds related to N-(1-(cyclopropanecarbonyl)indolin-6-yl)-2-oxoimidazolidine-1-carboxamide, particularly in the context of anticancer and antimicrobial applications. For instance, Gokhale et al. (2017) synthesized new N-cyclopropyl-1-methyl-1H-indole-2-carboxamide derivatives and evaluated their in vitro anticancer activity against various cancer cells, demonstrating the potential of these compounds in cancer treatment (Gokhale, Dalimba, & Kumsi, 2017).
Antimicrobial Activity
The search for new antimicrobial agents is another critical area of research, with several studies focusing on the synthesis and evaluation of compounds with potential antimicrobial properties. Devarasetty et al. (2019) synthesized novel 1-(benzamide)-N-cyclopropyl-2-(amino substituted)-6-oxo-1,6-dihydropyrimidine-5-carboxamide derivatives and demonstrated their antimicrobial activity against a variety of bacterial and fungal pathogens, highlighting the utility of these compounds in addressing antimicrobial resistance (Devarasetty, Vantikommu, Anireddy, & Srinivas, 2019).
Future Directions
The future research directions for this compound would likely depend on its biological activity. If it shows promising activity in preliminary studies, it could be further optimized and studied in more detail . Additionally, the synthesis of this compound could be optimized to improve yields and reduce the use of hazardous reagents.
Properties
IUPAC Name |
N-[1-(cyclopropanecarbonyl)-2,3-dihydroindol-6-yl]-2-oxoimidazolidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N4O3/c21-14(11-1-2-11)19-7-5-10-3-4-12(9-13(10)19)18-16(23)20-8-6-17-15(20)22/h3-4,9,11H,1-2,5-8H2,(H,17,22)(H,18,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HOYSFNXIMVXSTN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(=O)N2CCC3=C2C=C(C=C3)NC(=O)N4CCNC4=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.